Cas no 740816-31-3 (5-Nonenal, 5-methyl-7-oxo-9-phenyl-, (5E)-)

• Product Name: 5-Nonenal, 5-methyl-7-oxo-9-phenyl-, (5E)-
• CAS No: 740816-31-3
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 541607
• PubChem ID: 71404074
• Update Time: 2025-04-19

5-Nonenal, 5-methyl-7-oxo-9-phenyl-, (5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Nonenal, 5-methyl-7-oxo-9-phenyl-, (5E)-
• 5-methyl-7-oxo-9-phenylnon-5-enal
• 740816-31-3
• DTXSID80824943

• Inchi： 1S/C16H20O2/c1-14(7-5-6-12-17)13-16(18)11-10-15-8-3-2-4-9-15/h2-4,8-9,12-13H,5-7,10-11H2,1H3
• InChI Key： POPHWIPYXYAJJN-UHFFFAOYSA-N
• SMILES： O=C(C=C(C)CCCC=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų